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Compound of Interest

Compound Name:
(3,5,5-Trimethylmorpholin-3-

yl)methanol

CAS No.: 1784130-06-8

Cat. No.: B2980173

Get Quote

Introduction: Disambiguating "Morpholine
Methanol"
In pharmaceutical synthesis, the term "morpholine methanol" is a semantic collision that refers

to two distinct chemical entities with vastly different reactivities and applications. Precision in

nomenclature is critical for experimental success.

This guide addresses both classes:

Type A: Chiral C-Substituted Scaffolds (e.g., (S)-2-(Hydroxymethyl)morpholine). These are

stable, chiral building blocks used to introduce solubility and hydrogen-bonding motifs into

kinase inhibitors, GPCR modulators (e.g., sAC inhibitors), and antibiotics.

Type B: N-Substituted Hemiaminals (e.g., 4-Morpholinemethanol). These are reactive, often

transient species generated in situ from morpholine and formaldehyde, serving as

electrophilic iminium precursors in Mannich reactions (e.g., Molindone synthesis).
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Module A: Chiral C-Substituted Scaffolds
Target Molecule: (S)-N-Boc-2-(Hydroxymethyl)morpholine CAS: 135065-76-8 Application:

Synthesis of Kinase Inhibitors and sAC Inhibitors (e.g., TDI-11861 analogs).

Strategic Significance
The 2-(hydroxymethyl)morpholine moiety is a "privileged structure" in medicinal chemistry. It

offers a defined stereochemical vector for hydrogen bonding while modulating the lipophilicity

(LogD) of the parent drug. The N-Boc protected form is the industry standard for handling,

allowing selective coupling of the hydroxyl group or the secondary amine (after deprotection).

Protocol: Synthesis via Hydrogenation of Benzyl Ether
Rationale: Direct cyclization of amino diols often yields racemates or requires harsh conditions.

The most robust pharmaceutical route involves the hydrogenation of the benzyl-protected

precursor, which preserves stereochemical integrity.

Reagents:

(S)-tert-butyl 2-((benzyloxy)methyl)morpholine-4-carboxylate (Starting Material)

Ethanol (Solvent)[1][2]

Pd/C (10% w/w, Catalyst)

HCl (1N, catalytic additive)

Step-by-Step Methodology:

Dissolution: In a high-pressure hydrogenation vessel, dissolve 17.2 mmol (approx. 5.3 g) of

the benzyl-protected precursor in 200 mL of absolute ethanol.

Catalyst Addition: Add 10 wt% (0.53 g) of Pd/C catalyst. Critical: Add under inert nitrogen

atmosphere to prevent ignition.

Acid Activation: Add 2 drops of 1N HCl. Mechanism: Trace acid activates the catalyst surface

and facilitates the hydrogenolysis of the O-benzyl bond.
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Hydrogenation: Purge the vessel with

(3x) and then

(3x). Pressurize to 3-5 bar

and heat to 70°C. Stir vigorously overnight.

Monitoring: Monitor via TLC (Hexane:EtOAc 1:1) or LC-MS. The benzyl ether peak should

disappear, replaced by the more polar alcohol.

Workup:

Cool to room temperature.[3]

Filter through a Celite pad to remove Pd/C. Rinse with ethanol.

Neutralize the filtrate with saturated

(100 mL).

Extract with Ethyl Acetate (4 x 200 mL).

Dry combined organics over

and concentrate in vacuo.

Purification: If necessary, purify via silica gel chromatography (DCM:MeOH gradient).

Yield Expectation: >95% Data Validation:

NMR should show loss of aromatic benzyl protons (7.3-7.4 ppm) and appearance of the free
hydroxyl proton (broad singlet).

Protocol: Coupling to Heteroaryl Chlorides (S Ar)
Context: Attaching the morpholine scaffold to a drug core (e.g., Chloropyrimidine).

Reagents:

(S)-Morpholin-2-ylmethanol (deprotected) or its HCl salt.
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4-Chloropyrimidine derivative (Electrophile).

DIPEA (Base).

IPA or DMF (Solvent).

Methodology:

Dissolve 1.0 eq of the chloropyrimidine in IPA (Isopropanol).

Add 1.2 eq of (S)-morpholin-2-ylmethanol.

Add 2.5 eq of DIPEA.

Reflux (80-85°C) for 4-6 hours.

QC Check: LC-MS should show complete conversion to the coupled product. The

morpholine nitrogen acts as the nucleophile.

Module B: N-Substituted Hemiaminals (Mannich
Reagents)
Target Molecule: 4-Morpholinemethanol (reactive intermediate) CAS: 6296-12-4 Application:

Mannich Reaction (C-C bond formation), Synthesis of Molindone.

Strategic Significance
4-Morpholinemethanol is rarely isolated due to its equilibrium with morpholine and

formaldehyde. In pharmaceutical processing, it is generated in situ to serve as a "masked"

iminium ion (

). This species is a potent electrophile that reacts with enolizable ketones or indoles.

Protocol: In Situ Generation & Mannich Reaction
Case Study: Synthesis of a Molindone intermediate (Mannich base of a tetrahydroindole).

Reagents:
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Substrate: 3-Ethyl-4,5,6,7-tetrahydro-2-methyl-4-oxoindole (Enolizable Ketone/Indole).[4]

Morpholine Hydrochloride (Amine Source).[4]

Paraformaldehyde (Formaldehyde Source).

Ethanol (Solvent).[1][2][4]

HCl (Catalyst).

Step-by-Step Methodology:

Stoichiometry: Charge the reactor with the indole substrate (1.0 eq), Morpholine HCl (1.5

eq), and Paraformaldehyde (1.5 eq).

Note: Using the HCl salt of morpholine and paraformaldehyde generates the active

iminium species more efficiently than using aqueous formalin.

Solvent System: Suspend solids in Ethanol (15 volumes relative to substrate).

Reaction: Heat to reflux (78°C) for 24–40 hours.

Mechanism:[2][5][6][7][8] Paraformaldehyde depolymerizes to HCHO, which condenses

with morpholine to form 4-morpholinemethanol (hemiaminal), which then dehydrates to the

electrophilic iminium ion (

). The indole enol attacks this cation.

Workup:

Evaporate ethanol in vacuo.

Digest the residue with water/dilute HCl to remove unreacted morpholine.

Basify the aqueous phase (if the product is basic) or filter the precipitate (if the product is

neutral/insoluble).

Purification: Recrystallization from Isopropanol is standard for Mannich bases of this type.
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Visualizations & Data
Comparative Analysis of Morpholine Methanol Types

Feature
Type A: (S)-2-
(Hydroxymethyl)morpholin
e

Type B: 4-
Morpholinemethanol

Structure
Cyclic ether with pendant -

CH2OH
Hemiaminal (N-CH2-OH)

Stability Stable solid, shelf-stable Unstable, exists in equilibrium

Role
Nucleophile (via NH) or

Scaffold

Electrophile (as Iminium

precursor)

Key Reaction
S

Ar, Amide Coupling

Mannich Reaction, N-

Alkylation

Chirality Yes (Chiral Center at C2/C3) No (Achiral)

Pharma Example Kinase Inhibitors, TDI-11861
Molindone, Timolol (Mannich

step)

Synthesis Pathways (Graphviz)
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Type A: Chiral Scaffold Synthesis

Type B: Mannich Reaction

Benzyl-Protected
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H2 / Pd/C
(Hydrogenolysis)

(S)-2-(Hydroxymethyl)
morpholine

Kinase Inhibitor
(S_NAr Coupling)

Morpholine

4-Morpholinemethanol
(Transient)

+ HCHO

Paraformaldehyde

Iminium Ion
[Morph=CH2]+

- H2O (Acid Cat.)
Mannich Base

(e.g. Molindone Int.)

Enolizable
Ketone/Indole Nucleophilic Attack

Click to download full resolution via product page

Caption: Divergent synthetic pathways for Chiral C-substituted scaffolds (Type A) versus N-

substituted Mannich reagents (Type B).

Troubleshooting & Quality Control
For Type A (Chiral Synthesis):

Problem: Incomplete debenzylation.

Solution: Ensure catalyst is not poisoned by sulfur/amines. Increase

pressure to 10 bar or add more acetic acid.

Problem: Racemization.

Solution: Avoid strong bases during workup. Verify enantiomeric excess (ee%) using

Chiral HPLC (e.g., Chiralpak AD-H column).

For Type B (Mannich Reaction):
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Problem: Bis-alkylation (formation of "dimers").

Solution: Use a slight excess of the amine (morpholine) relative to formaldehyde to

prevent polymerization of formaldehyde, but control the stoichiometry carefully. Ensure the

ketone is in excess if bis-alkylation is observed.

Problem: No reaction.

Solution: The pH is critical. Mannich reactions require an acidic environment to generate

the iminium ion but not so acidic that the ketone cannot enolize. Adjust pH to ~4-5 using

HCl/Acetic acid buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2980173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

